Cadmium

Cadmium Telluride Solar Cells:

Cadmium telluride (CdTe) is a semiconductor material used in thin-film solar cells. These cells are known for their efficiency in converting sunlight into electricity, and CdTe solar cells are one of the most commercially successful thin-film photovoltaic technologies.

Researchers are actively investigating methods to improve the efficiency and reduce the production costs of CdTe solar cells. This includes exploring new materials and processes for the different layers within the cell, as well as optimizing the light absorption and charge transport properties of CdTe itself.

Quantum Dots:

Cadmium-based quantum dots are tiny semiconductor nanocrystals with unique optical properties. Their size and composition determine the wavelengths of light they absorb and emit, making them tunable for various applications.

In scientific research, cadmium-based quantum dots are being explored for:

• Biomedical imaging: Due to their bright fluorescence and ability to target specific cells, they can be used to image biological processes in living organisms.
• Solar cells: They can be used to improve the efficiency of solar cells by capturing a wider range of sunlight wavelengths.
• Electronics: They have potential applications in light-emitting diodes (LEDs) and other optoelectronic devices.

Additional Information:

• National Center for Biotechnology Information: What are the uses of cadmium and cadmium compounds?: )
• International Cadmium Association: Cadmium Telluride Photovoltaics:

Cadmium is a transition metal with the chemical symbol Cd and atomic number 48. It is a soft, silvery-white metal that is malleable and ductile, resembling zinc. Cadmium has a melting point of approximately 321 degrees Celsius and a boiling point of about 767 degrees Celsius. It is primarily found in nature as a by-product of zinc refining and is known for its toxicity, which necessitates careful handling and usage. Cadmium typically exhibits an oxidation state of +2, although it can also exist in the +1 state under specific conditions .

• Toxicity: Cadmium is a highly toxic heavy metal. Exposure can cause severe health problems, including kidney damage, lung damage, and cancer.
• Carcinogenicity: The International Agency for Research on Cancer (IARC) classifies cadmium as a Group 1 carcinogen, meaning there is strong evidence of its cancer-causing potential in humans.
• Environmental Impact: Cadmium pollution can contaminate soil and water, posing a threat to human health and ecological systems.

Safety Precautions:

• Strict regulations govern cadmium use in many countries to minimize exposure risks.
• Workers in industries that handle cadmium must wear appropriate personal protective equipment (PPE).
• Proper disposal of cadmium-containing waste is essential to prevent environmental contamination.

• Reactions with Acids: Cadmium reacts with hydrochloric acid to form cadmium chloride and hydrogen gas:
  $$\text{Cd s 2 HCl aq CdCl}_2\text{ s H}_2\text{ g }$$
  Similar reactions occur with sulfuric acid and nitric acid, producing cadmium sulfate and cadmium nitrate respectively .
• Reactions with Halogens: Cadmium reacts with halogens to form cadmium halides:
  • With fluorine:
    $$\text{Cd s F}_2\text{ g CdF}_2\text{ s }$$
  • With bromine:
    $$\text{Cd s Br}_2\text{ g CdBr}_2\text{ s }$$
  • With iodine:
    $$\text{Cd s I}_2\text{ g CdI}_2\text{ s }$$
• Oxidation: When burned in air, cadmium forms cadmium oxide:
  $$2\text{Cd s O}_2\text{ g 2 CdO s }$$

This reaction occurs at high temperatures